Cas no 39541-20-3 (Azido 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-b-D-galactopyranosyl)

• Product Name: Azido 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-b-D-galactopyranosyl
• CAS No: 39541-20-3
• MF: C₁₄H₂₀N₄O₈
• MW: 372.330603599548
• MDL: MFCD28964111
• CID: 1064695
• PubChem ID: 3450115
• Update Time: 2025-06-08

Azido 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-b-D-galactopyranosyl Chemical and Physical Properties

Names and Identifiers

• Azido 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-galactopyranosyl
• 3,4,6-tri-O-acetyl-2-acetamidogalactopyranosyl azide
• (2R,3R,4R,5R,6S)-5-ACETAMIDO-2-(ACETOXYMETHYL)-6-AZIDOTETRAHYDRO-2H-PYRAN-3,4-DIYL DIACETATE
• (2R,3R,4R,5R,6R)-5-acetamido-2-(acetoxymethyl)-6-azidotetrahydro-2H-pyran-3,4-diyl diacetate
• Azido 2-(Acetylamino)-2-deoxy-beta-D-galactopyranosyl 3,4,6-Triacetate
• 39541-20-3
• 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-beta-D-galactopyranosyl azide
• AS-11161
• (5-acetamido-3,4-diacetyloxy-6-azidooxan-2-yl)methyl acetate
• beta-D-Galactopyranosyl azide, 2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
• SCHEMBL14342136
• SY291773
• DB-433740
• 196714-44-0
• MFCD28964111
• SCHEMBL24519653
• SY338735
• [3,4-BIS(ACETYLOXY)-6-AZIDO-5-ACETAMIDOOXAN-2-YL]METHYL ACETATE
• Oprea1_325230
• Azido 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-beta-D-galactopyranosyl
• Azido 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-b-D-galactopyranosyl

• MDL： MFCD28964111
• Inchi： 1S/C14H20N4O8/c1-6(19)16-11-13(25-9(4)22)12(24-8(3)21)10(5-23-7(2)20)26-14(11)17-18-15/h10-14H,5H2,1-4H3,(H,16,19)
• InChI Key： RMCFMPMNMQZHSF-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1COC(C)=O)OC(C)=O)OC(C)=O)NC(C)=O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 372.12811361g/mol
• Monoisotopic Mass: 372.12811361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Melting Point: >150°C (dec.)
• Solubility: Chloroform, Methanol

Azido 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-b-D-galactopyranosyl Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives

Additional information on Azido 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-b-D-galactopyranosyl

Comprehensive Overview of Azido 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-b-D-galactopyranosyl (CAS No. 39541-20-3)

The compound Azido 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-b-D-galactopyranosyl (CAS No. 39541-20-3) is a highly specialized carbohydrate derivative widely utilized in glycobiology research and pharmaceutical development. Its unique structure, featuring an azido group and multiple acetyl protections, makes it a valuable intermediate for synthesizing complex glycoconjugates, such as glycoproteins and glycolipids. Researchers frequently employ this compound in click chemistry reactions due to its reactive azide functionality, which enables efficient conjugation with alkyne-bearing molecules.

In recent years, the demand for Azido 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-b-D-galactopyranosyl has surged, driven by advancements in bioconjugation techniques and the growing interest in glycan-based therapeutics. Its role in developing vaccine adjuvants and targeted drug delivery systems has garnered significant attention, particularly in the context of personalized medicine. The compound’s compatibility with enzymatic glycosylation further enhances its utility in designing structurally defined oligosaccharides for biomedical applications.

From a synthetic perspective, Azido 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-b-D-galactopyranosyl is often prepared via selective acetylation and azidation of galactosamine derivatives. The presence of acetyl groups at the 3, 4, and 6 positions ensures regioselective reactivity during subsequent transformations, a feature highly prized in carbohydrate chemistry. This compound’s stability under standard laboratory conditions also contributes to its popularity among chemists exploring glycosylation methodologies.

The application of Azido 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-b-D-galactopyranosyl extends to diagnostic probe development, where its azide moiety facilitates labeling with fluorescent or biotinylated tags. This capability is critical for imaging studies aimed at elucidating glycan-protein interactions in cellular systems. Moreover, its integration into microarray platforms has enabled high-throughput screening of carbohydrate-binding proteins, accelerating discoveries in immunology and infectious disease research.

As the scientific community continues to explore the glycocode—the complex language of glycans—compounds like Azido 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-b-D-galactopyranosyl will remain indispensable tools. Their versatility in bridging synthetic chemistry and biological systems underscores their relevance in addressing contemporary challenges, such as antibiotic resistance and cancer immunotherapy. Future research may further unlock its potential in designing next-generation biomaterials and glycan-based biosensors.